Cas no 93012-36-3 (5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid)

5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid is a biphenyl-based dicarboxylic acid derivative featuring methyl substituents at the 5 and 5' positions. This compound is valued for its rigid aromatic structure, which enhances its utility as a building block in coordination polymers, metal-organic frameworks (MOFs), and supramolecular chemistry. The presence of carboxyl groups at the 2 and 2' positions allows for versatile coordination modes with metal ions, facilitating the design of functional materials. Its symmetrical structure and chemical stability make it suitable for applications in catalysis, organic synthesis, and advanced material development. The methyl groups further contribute to steric and electronic modulation, influencing reactivity and framework formation.

5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid structure

93012-36-3 structure

Product Name:5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid

CAS No:93012-36-3

MF:C₁₆H₁₄O₄

MW:270.279964923859

MDL:MFCD28123769

CID:1980555

PubChem ID:258012

Update Time:2025-06-07

5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2-carboxy-5-methylphenyl)-4-methylbenzoic acid
- CTK5H2016
- 5,5'-Dimethyl-2,2'-diphensaeure
- NSC86648
- AC1Q5TYN
- AR-1G5986
- 5,5'-dimethylbiphenyl-2,2'-dicarboxylic acid
- 5,5'-Dimethyl-diphensaeure
- AC1L5Y1D
- 5,5'-dimethyl-diphenic acid
- SureCN8673355
- AG-J-72810
- 5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid
- AK160459
- ST24044041
- 5,5-Dimethyl-[1,1-biphenyl]-2,2-dicarboxylic acid
- 5,5'-Dimethyl[1,1'-biphenyl]-2,2'-dicarboxylic acid
- 5,5′-Dimethyl[1,1′-biphenyl]-2,2′-dicarboxylic acid (ACI)
- Diphenic acid, 5,5′-dimethyl- (7CI)
- NSC 86648
- C77186
- DTXSID00292988
- AKOS024463874
- SCHEMBL8673355
- NSC-86648
- 93012-36-3
- YSCH0183
- 5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylicacid
- CS-0110458
- DS-9721
- MDL： MFCD28123769
- Inchi： 1S/C16H14O4/c1-9-3-5-11(15(17)18)13(7-9)14-8-10(2)4-6-12(14)16(19)20/h3-8H,1-2H3,(H,17,18)(H,19,20)
- InChI Key： HCUNISHLIXGFFA-UHFFFAOYSA-N
- SMILES： O=C(C1C(C2C(C(O)=O)=CC=C(C)C=2)=CC(C)=CC=1)O

Computed Properties

Exact Mass: 270.08900
Monoisotopic Mass: 270.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 74.6

Experimental Properties

Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 269 ºC
Boiling Point: 439.6°C at 760 mmHg
Flash Point: 233.8°C
Refractive Index: 1.617
Solubility: Very slightly soluble (0.11 g/l) (25 º C),
PSA: 74.60000
LogP: 3.36680

5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019120090-250mg	5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid	93012-36-3	95%	250mg	$197.76	2023-08-31
Alichem	A019120090-1g	5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid	93012-36-3	95%	1g	$489.60	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CY245-200mg	5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid	93012-36-3	95+%	200mg	466.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CY245-50mg	5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid	93012-36-3	95+%	50mg	186.0CNY	2021-07-12
eNovation Chemicals LLC	Y0987815-5g	5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid	93012-36-3	95%	5g	$520	2024-08-02
abcr	AB442394-250 mg	5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid; .	93012-36-3		250MG	€143.20	2022-05-19
abcr	AB442394-1 g	5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid; .	93012-36-3		1g	€237.60	2022-05-19
eNovation Chemicals LLC	D751230-1g	5,5'-DiMethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid	93012-36-3	95+%	1g	$115	2024-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CY245-250mg	5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid	93012-36-3	95+%	250mg	702CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CY245-100mg	5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid	93012-36-3	95+%	100mg	340CNY	2021-05-08

5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid Production Method

Production Method 1

7697-27-0

93012-36-3

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Manganese Catalysts: 6,6′-Dimethyl-2,2′-bipyridine , Dichloro[1,2-di(methoxy-κO)ethane]nickel Solvents: Dimethylformamide ; 2 h, 85 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Ni-Catalyzed Protecting Group Free Diphenic Acid Analog Synthesis

Zhao, Bo-Wei; Yang, Liu; Long, Cheng-Yu; Li, Han-Lu; He, Yu-Ting; et al, Organic Letters, 2023, 25(25), 4700-4704

Production Method 2

500536-42-5

93012-36-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; rt; 18 h, 60 °C

Reference

: One-Pot Preparation of (NH)-Phenanthridinones and Amide-Functionalized [7]Helicene-like Molecules from Biaryl Dicarboxylic Acids

Murai, Takuya; Xing, Yongning; Kurokawa, Mayu; Kuribayashi, Toshifumi; Nikaido, Masanori; et al, Journal of Organic Chemistry, 2022, 87(9), 5510-5521

Production Method 3

7697-27-0

93012-36-3

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Manganese Catalysts: 6,6′-Dimethyl-2,2′-bipyridine , Dichloro[1,2-di(methoxy-κO)ethane]nickel ; 2 h, 40 °C
1.2 Reagents: Ethyl acetate , Hydrochloric acid Solvents: Water

Reference

: Preparation of 2,2'-biphenyl dicarboxylic acid compounds

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Production Method 4

93012-36-3

Reaction Conditions

Reference

: Preparation of phenanthrene compounds as organic electroluminescence device materials

, Korea, , ,

5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid Raw materials

5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid Preparation Products

5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid (93012-36-3)

5,5'-Dimethyl-[1,1'-biphenyl]-2,2'-dicarboxylic acid Related Literature

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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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